![molecular formula C31H31N7O6S3 B2737546 N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide CAS No. 309968-75-0](/img/structure/B2737546.png)
N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C31H31N7O6S3 and its molecular weight is 693.81. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Agents
Research has explored derivatives structurally related to the compound for their antimicrobial and antifungal properties. For instance, triazole derivatives containing morpholine moiety have been synthesized and evaluated for their antimicrobial activities, with some compounds exhibiting good or moderate antimicrobial activity (Sahin et al., 2012; Bektaş et al., 2007). These findings suggest potential applications in developing new antimicrobial agents.
Corrosion Inhibition
Benzothiazole derivatives have been investigated for their role as corrosion inhibitors. Studies indicate that certain benzothiazole compounds offer high inhibition efficiencies against steel corrosion in acidic media, suggesting their use in protecting metals from corrosion (Hu et al., 2016). The electrochemical and theoretical analyses affirm the potential of benzothiazole derivatives in materials science and engineering applications.
Organic Synthesis
In organic synthesis, benzothiazole derivatives have been utilized in various synthetic pathways, including the creation of heterocycles and conducting cyclization reactions. The versatility of benzothiazole and its derivatives in forming novel organic compounds is highlighted in the literature, demonstrating its utility in synthesizing complex molecules for further scientific research (Whitfield & Papadopoulos, 1981; Sedlák et al., 2003).
Nematicidal Activities
Explorations into the nematicidal activities of oxadiazole derivatives containing thiadiazole amide groups have identified compounds with significant effectiveness against Bursaphelenchus xylophilus. This research outlines the potential of such derivatives in agricultural applications, particularly in controlling nematode infestations (Liu et al., 2022).
Anticancer Research
In the realm of anticancer research, compounds structurally related to "N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide" have been synthesized and tested for their efficacy against various cancer cell lines. Some of these compounds have shown promising results, indicating the potential for further development into anticancer agents (Havrylyuk et al., 2010).
properties
IUPAC Name |
N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H31N7O6S3/c1-2-44-23-11-9-22(10-12-23)38-27(35-36-31(38)45-20-28(39)34-30-33-25-5-3-4-6-26(25)46-30)19-32-29(40)21-7-13-24(14-8-21)47(41,42)37-15-17-43-18-16-37/h3-14H,2,15-20H2,1H3,(H,32,40)(H,33,34,39) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSHYPTIUGCHVRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC4=CC=CC=C4S3)CNC(=O)C5=CC=C(C=C5)S(=O)(=O)N6CCOCC6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H31N7O6S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
693.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.